Resveratrol-4’-O-(6”-galloyl)glucoside
Resveratrol-4’-O-(6”-galloyl)glucoside
Brand Name:
Vulcanchem
CAS No.:
64898-03-9
VCID:
VC0119969
InChI:
InChI=1S/C27H26O12/c28-16-7-14(8-17(29)11-16)2-1-13-3-5-18(6-4-13)38-27-25(35)24(34)23(33)21(39-27)12-37-26(36)15-9-19(30)22(32)20(31)10-15/h1-11,21,23-25,27-35H,12H2/b2-1+/t21-,23-,24+,25-,27-/m1/s1
SMILES:
C1=CC(=CC=C1C=CC2=CC(=CC(=C2)O)O)OC3C(C(C(C(O3)COC(=O)C4=CC(=C(C(=C4)O)O)O)O)O)O
Molecular Formula:
C27H26O12
Molecular Weight:
542.5 g/mol
Resveratrol-4’-O-(6”-galloyl)glucoside
CAS No.: 64898-03-9
Reference Standards
VCID: VC0119969
Molecular Formula: C27H26O12
Molecular Weight: 542.5 g/mol
CAS No. | 64898-03-9 |
---|---|
Product Name | Resveratrol-4’-O-(6”-galloyl)glucoside |
Molecular Formula | C27H26O12 |
Molecular Weight | 542.5 g/mol |
IUPAC Name | [(2R,3S,4S,5R,6S)-6-[4-[(E)-2-(3,5-dihydroxyphenyl)ethenyl]phenoxy]-3,4,5-trihydroxyoxan-2-yl]methyl 3,4,5-trihydroxybenzoate |
Standard InChI | InChI=1S/C27H26O12/c28-16-7-14(8-17(29)11-16)2-1-13-3-5-18(6-4-13)38-27-25(35)24(34)23(33)21(39-27)12-37-26(36)15-9-19(30)22(32)20(31)10-15/h1-11,21,23-25,27-35H,12H2/b2-1+/t21-,23-,24+,25-,27-/m1/s1 |
Standard InChIKey | HQQSMUBDNVIUPF-XMPPFBFMSA-N |
Isomeric SMILES | C1=CC(=CC=C1/C=C/C2=CC(=CC(=C2)O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)COC(=O)C4=CC(=C(C(=C4)O)O)O)O)O)O |
SMILES | C1=CC(=CC=C1C=CC2=CC(=CC(=C2)O)O)OC3C(C(C(C(O3)COC(=O)C4=CC(=C(C(=C4)O)O)O)O)O)O |
Canonical SMILES | C1=CC(=CC=C1C=CC2=CC(=CC(=C2)O)O)OC3C(C(C(C(O3)COC(=O)C4=CC(=C(C(=C4)O)O)O)O)O)O |
Synonyms | 4-[(1E)-2-(3,5-Dihydroxyphenyl)ethenyl]phenyl-β-D-glucopyranoside 6-(3,4,5-Trihydroxybenzoate); (E)-4-[2-(3,5-dihydroxyphenyl)ethenyl]phenyl-β-D-Glucopyranoside, 6-(3,4,5-trihydroxybenzoate); |
PubChem Compound | 5322088 |
Last Modified | Dec 23 2021 |
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